2-(2-methoxyphenyl)-1H-perimidine

• IUPAC Name: 2-(2-methoxyphenyl)-1H-perimidine
• InChI: InChI=1S/C18H14N2O/c1-21-16-11-3-2-8-13(16)18-19-14-9-4-6-12-7-5-10-15(20-18)17(12)14/h2-11H,1H3,(H,19,20)
• InChI Key: JITPQYBZBLIATE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NC3=CC=CC4=C3C(=CC=C4)N2
• Molecular Formula: C18H14N2O
• DSSTOX Substance ID: DTXSID10355452
• Molecular Weight: 274.3 g/mol
• CAS No.: 15666-66-7

Description

2-(2-methoxyphenyl)-1H-perimidine is a useful research compound. Its molecular formula is C18H14N2O and its molecular weight is 274.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 274.110613074 g/mol and the complexity rating of the compound is 408. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

2-(2-Methoxyphenyl)-1H-perimidine has been a subject of interest in the synthesis and structural analysis of perimidine derivatives. A study described the synthesis and NMR spectroscopy of several perimidines, including 2-(2-methoxyphenyl)perimidine. X-ray structural characterization highlighted the molecule's conformation in crystal, influenced by intramolecular hydrogen bonds (Llamas-Saiz et al., 1995). Another research focused on the molecular structure and vibrational analysis of this compound, using techniques like FTIR, FT-Raman spectra, and density functional theory (Nathiya et al., 2017).

Photophysical Properties

The photophysical properties of 2-(2-methoxyphenyl)perimidine have been extensively studied. One research found that derivatives of this compound exhibit high photostability against UV light, with small photochemical quantum yields, indicating non-radiative processes different from the excited state intramolecular proton transfer mechanism (Valle et al., 1997). Another study on the fluorescence of the enol form of 2-(2′-hydroxyphenyl)perimidine demonstrated its high stability to light, suggesting a less significant role for light-induced excited state intramolecular proton transfer in conferring photostability (Catalán et al., 1996).

Corrosion Inhibition

Perimidine derivatives, including 1H-perimidine and related compounds, have been investigated as corrosion inhibitors of mild steel in acidic media. Studies using electrochemical impedance spectroscopy and potentiodynamic polarization revealed the strong adsorption and inhibition performance of these compounds on iron surfaces (He et al., 2018).

Biological Activities

This compound has been part of studies exploring the biological activities of perimidine derivatives. One study synthesized a range of 2-Aryl-2,3-dihydro-1H-perimidine derivatives and evaluated their activity against Gram-positive and Gram-negative bacteria, indicating significant bactericidal effects (Salih & Azeez, 2014).